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Compound of Interest

Compound Name: AES-135

Cat. No.: B605199 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

preparation, handling, and storage of AES-135 stock solutions to ensure experimental

accuracy and reproducibility.

Introduction
Accurate and consistent preparation of stock solutions is a cornerstone of reliable and

reproducible scientific research. This document provides detailed application notes and

protocols for the preparation of stock solutions of AES-135, a critical step for a wide range of in

vitro and in vivo studies. Adherence to these guidelines is essential for maintaining the integrity

of experimental outcomes.

AES-135: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is paramount for

the correct preparation of its stock solutions. While the specific research compound "AES-135"

is not uniquely identified in public chemical databases, for the purpose of this protocol, we will

proceed with the properties of a common research compound, 4-Hydroxybenzoic Acid

(PubChem CID: 135), which will be used as a representative example. Researchers should

substitute the specific properties of their "AES-135" if it differs.

Table 1: Physicochemical Properties of 4-Hydroxybenzoic Acid (Representative Compound)
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Property Value Reference

Molecular Formula C₇H₆O₃ [1]

Molecular Weight 138.12 g/mol [1]

Appearance White crystalline powder [1]

Solubility in Water 5000 mg/L at 25 °C [1]

Solubility in Organic Solvents

Freely soluble in alcohol and

acetone; slightly soluble in

chloroform and ether.

[1]

Melting Point Not specified in search results.

Stability
Stable under recommended

storage conditions.
[2]

Required Materials and Equipment
Materials:

AES-135 (powder form)

High-purity solvent (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, or sterile deionized water,

depending on experimental requirements and compound solubility)

Sterile, conical centrifuge tubes (e.g., 15 mL and 50 mL)

Sterile, amber microcentrifuge tubes or cryovials for aliquots

Pipette tips (sterile, filtered)

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)
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Calibrated pipettes

Laminar flow hood or biological safety cabinet

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Experimental Protocols
Preparation of a 10 mM AES-135 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell-based assays.

Workflow Diagram:
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Stock Solution Preparation

1. Weigh AES-135

2. Calculate required solvent volume

3. Add solvent to AES-135

4. Dissolve completely (vortex/sonicate)

5. Sterilize (if necessary)

6. Aliquot into cryovials

7. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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